Cas no 899734-30-6 (2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-ethoxyphenyl)acetamide
• CAS No: 899734-30-6
• MF: C₁₇H₁₆ClN₃O₄S₂
• MW: 425.909640312195
• CID: 5485848
• Update Time: 2025-05-30

2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(7-chloro-1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide
• Acetamide, 2-[(7-chloro-1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)thio]-N-(2-ethoxyphenyl)-
• 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C17H16ClN3O4S2/c1-2-25-14-6-4-3-5-12(14)19-16(22)10-26-17-20-13-8-7-11(18)9-15(13)27(23,24)21-17/h3-9H,2,10H2,1H3,(H,19,22)(H,20,21)
• InChI Key： ZYFHOORTWPIXDX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1=NC2=CC=C(Cl)C=C2S(=O)(=O)N1

Additional information on 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-ethoxyphenyl)acetamide

Research Brief on 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-ethoxyphenyl)acetamide (CAS: 899734-30-6)

The compound 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-ethoxyphenyl)acetamide (CAS: 899734-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of this compound, which combines a benzothiadiazine scaffold with an acetamide moiety. The presence of the chloro and ethoxy substituents enhances its binding affinity to specific biological targets. Computational modeling and in vitro assays suggest that this compound exhibits promising activity against a range of enzymes and receptors implicated in inflammatory and metabolic disorders.

One of the key findings from recent research is the compound's inhibitory effect on certain kinases involved in signal transduction pathways. Preliminary data indicate that it may serve as a lead compound for the development of novel kinase inhibitors, with potential applications in oncology and autoimmune diseases. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacokinetic properties.

In addition to its kinase inhibitory activity, this compound has shown potential as a modulator of ion channels, particularly those involved in neurological disorders. Electrophysiological studies have demonstrated its ability to modulate channel gating, suggesting a possible role in the treatment of epilepsy or neuropathic pain. However, further in vivo studies are required to validate these findings and assess its safety profile.

The synthesis and scale-up of 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-ethoxyphenyl)acetamide have also been a focus of recent research. Advances in green chemistry approaches have enabled more efficient and sustainable production methods, reducing the environmental impact of its synthesis. These developments are critical for ensuring the compound's viability as a candidate for further preclinical and clinical development.

In conclusion, the compound 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-ethoxyphenyl)acetamide (CAS: 899734-30-6) represents a promising avenue for drug discovery. Its multifaceted biological activity, combined with advances in synthetic methodologies, positions it as a valuable candidate for further investigation. Future research should focus on optimizing its therapeutic index and exploring its potential in combination therapies.